N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethylthiazole-5-carboxamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H22N4O3S/c1-4-27-16-7-5-15(6-8-16)17-9-10-18(25)24(23-17)12-11-21-20(26)19-13(2)22-14(3)28-19/h5-10H,4,11-12H2,1-3H3,(H,21,26)
• InChI Key: UOZOBAJQCNKUKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(N=C(S3)C)C
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

The compound “N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethylthiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups including an ethoxyphenyl group, a pyridazinone ring, a thiazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (ethoxyphenyl and thiazole) could contribute to the compound’s stability.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the carboxamide group might undergo hydrolysis, and the aromatic rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds have significant applications in pharmaceuticals, agrochemicals, and materials science. The synthesis of novel heterocyclic compounds, such as those derived from benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, demonstrates the potential of complex molecules for anti-inflammatory and analgesic agents. These compounds have been evaluated for their COX-1/COX-2 inhibition, showcasing their potential in medical applications for pain management and inflammation reduction (A. Abu‐Hashem et al., 2020).

Antitumor Activity

Compounds with antitumor properties are crucial in the development of cancer treatments. The antitumor activity of imidazotetrazines and related compounds underscores the importance of chemical synthesis in discovering new therapeutic agents. These compounds may act as prodrugs, undergoing chemical transformations in the body to exert their antitumor effects, indicating the potential for chemical compounds like N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4-dimethylthiazole-5-carboxamide in cancer therapy (M. Stevens et al., 1984).

Antimicrobial and Antioxidant Applications

The development of novel arylazothiazole disperse dyes containing selenium and their application in dyeing polyester fibers highlights the antimicrobial and antioxidant properties of these compounds. Such research suggests the broader utility of complex molecules in creating sterile or biologically active fabrics, potentially for medical use or in creating antimicrobial surfaces (M. Khalifa et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, studies could focus on its pharmacological effects, toxicity, and therapeutic potential.